Calcium Ca-47

• CAS No.: 14391-99-2
• Molecular Formula: Ca
• Molecular Weight: 46.95454 g/mol
• IUPAC Name: calcium-47
• InChI: InChI=1S/Ca/i1+7
• InChI Key: OYPRJOBELJOOCE-RKEGKUSMSA-N
• SMILES: [Ca]
• Isomeric SMILES: [47Ca]
• Synonyms: 47Ca radioisotope; Ca-47 radioisotope; Calcium-47

Description

Calcium Ca-47 is a synthetic radioisotope of calcium crucial for advanced metabolic and biochemical research. With a half-life of approximately 4.5 days , it is an ideal tracer for studying calcium kinetics in biological systems. Its primary research application is in the investigation of intestinal calcium absorption and bone metabolism. Studies have utilized orally administered Calcium-47, often with milk as a carrier, to measure absorption rates by tracking the isotope's concentration in blood at two hours, its 24-hour urinary excretion, and its cumulative fecal excretion . This methodology has been applied to study conditions such as osteoporosis, where a characteristically slow type of intestinal calcium absorption has been observed . The data obtained from such tracer studies, when combined with simultaneous calcium balance measurements, allows researchers to estimate net calcium absorption and understand endogenous secretion . As a beta-emitting isotope, it is essential for these research applications. This product is provided strictly "For Research Use Only" and is not intended for diagnostic, therapeutic, or any human or veterinary use. All handling must be conducted by trained personnel in accordance with appropriate safety regulations for radioactive materials.

Nuclear Characteristics and Decay Pathways of Calcium 47

Isotopic Properties of Calcium-47

Calcium-47 is an artificially produced radionuclide of calcium. oxfordreference.com It is recognized for its specific decay characteristics that make it valuable for scientific investigation.

Half-Life and Beta-Minus Decay Mode

Calcium-47 has a half-life of approximately 4.5 days. oxfordreference.comwikipedia.orgvaia.comchegg.com It undergoes beta-minus (β-) decay, a process where a neutron in the nucleus is converted into a proton, and a beta particle (an electron) and an antineutrino are emitted. vaia.com This decay transforms Calcium-47 into Scandium-47 (B1211842) (Sc-47). vaia.comchegg.comrsna.org The beta decay energy for this process is approximately 1991.936 ± 1.174 keV. kaeri.re.kr

Emitted Gamma Radiations and Energies

In addition to beta particles, the decay of Calcium-47 is accompanied by the emission of gamma radiation at several distinct energy levels. The principal gamma-ray energies are 1.31 MeV, 0.815 MeV, and 0.49 MeV. oxfordreference.com More detailed spectrometric studies have identified gamma rays with energies of 489.2 keV, 807.9 keV, and 1297.1 keV. nih.gov The most prominent of these is the 1.297 MeV gamma emission, which has an intensity of 75%. missouri.edu

Table 1: Gamma Radiation Energies of Calcium-47

Energy (keV)	Intensity (%)
489.2	7.17 ± 0.05
807.9	7.11 ± 0.05
1297.1	75.0 ± 0.5

Data sourced from recent high-precision measurements. researchgate.net

Daughter Nuclide: Scandium-47 (Sc-47)

The decay of Calcium-47 results in the formation of Scandium-47, which is itself a radionuclide with properties that are highly relevant in the field of nuclear medicine.

Scandium-47 Decay Scheme, Half-Life, and Gamma Emission

Scandium-47 decays with a half-life of approximately 3.35 days. chemlin.orgwikipedia.org It decays via beta-minus emission to the stable isotope Titanium-47 (Ti-47). chemlin.orgprismap.eu This decay is characterized by the emission of a beta particle with an average energy of 162 keV and a maximum energy of 600 keV. prismap.eu A significant feature of Scandium-47's decay is the emission of a single gamma ray at 159.4 keV with a high abundance of 68.3%. prismap.euosti.gov

Table 2: Decay Characteristics of Scandium-47

Property	Value
Half-Life	3.3492(6) days chemlin.org
Decay Mode	β-
Daughter Nuclide	47-Ti
Beta Energy (Average)	162 keV prismap.eu
Beta Energy (Maximum)	600 keV prismap.eu
Gamma Energy	159.4 keV prismap.eu

Relationship to Calcium-47 in Radiopharmaceutical Research and Theranostic Development

The parent-daughter relationship between Calcium-47 and Scandium-47 is of significant interest in radiopharmaceutical research, particularly for the development of "theranostic" agents. ansto.gov.au Theranostics combines diagnostic imaging and therapy, using a single agent or a matched pair of agents. ansto.gov.au

The production of Scandium-47 often relies on the decay of Calcium-47. ansto.gov.auneimagazine.com Calcium-47 can be produced in a nuclear reactor by irradiating enriched Calcium-46. rsna.orgresearchgate.net The resulting Calcium-47 then serves as a generator for Scandium-47, which can be chemically separated. ansto.gov.auneimagazine.commdpi.com

Scandium-47 is considered a promising therapeutic radionuclide due to its suitable half-life and the emission of low-energy beta particles, which are effective for treating small tumors. researchgate.netnih.gov Its accompanying gamma emission at 159.4 keV is also suitable for Single Photon Emission Computed Tomography (SPECT) imaging, allowing for the visualization of the therapeutic agent's distribution in the body. nih.govprismap.eunih.gov

The development of a Calcium-47/Scandium-47 generator system is a key area of research. mdpi.com This system provides a reliable source of Scandium-47 for preclinical and potentially clinical applications. nih.gov Scandium-47 is often paired with diagnostic scandium isotopes like Scandium-43 or Scandium-44, which are positron emitters suitable for Positron Emission Tomography (PET) imaging. nih.govresearchgate.net This pairing of diagnostic and therapeutic isotopes of the same element embodies the ideal theranostic approach. researchgate.net

Table 3: Chemical Compounds Mentioned

Compound Name
Calcium-47
Scandium-47
Titanium-47
Calcium Carbonate

Theoretical Nuclear Structure Investigations of Calcium-47

The theoretical examination of Calcium-47's nuclear structure provides deep insights into the arrangement and interaction of its constituent nucleons. As a neutron-rich isotope, Ca-47 serves as a crucial testing ground for nuclear models, particularly the shell model, which aims to describe the complex quantum mechanical behavior of atomic nuclei.

Shell Model Calculations and Energy Levels

The nuclear shell model is a fundamental theoretical framework that describes the nucleus in terms of protons and neutrons occupying quantized energy shells, analogous to electron shells in atomic physics. dergipark.org.tr For Calcium-47, which consists of 20 protons and 27 neutrons, shell model calculations are typically performed by considering a stable, doubly magic core of 40Ca (20 protons and 20 neutrons). dergipark.org.trresearchgate.net The properties of 47Ca are then determined by the behavior of the seven valence neutrons that occupy orbitals within the fp shell. dergipark.org.trresearchgate.net

These calculations are instrumental in predicting the energy levels of the nucleus. The ground state and excited states of 47Ca have been a focus of numerous theoretical studies. nsf.govaps.orgarxiv.org The accuracy of these predictions is highly dependent on the effective nucleon-nucleon interactions used within the model. nsf.gov Recent shell-model calculations have been performed in an sdpf-valence space using interactions like SDPF-MU to compute the low-lying energy spectra of 47Ca. nsf.govaps.org Other studies have utilized extended model spaces, such as pfg9/2, and incorporated three-nucleon (3N) forces to improve the accuracy of energy spectra predictions. nsf.gov

Theoretical predictions for the spin-parity of various energy levels in 47Ca have also been made. For instance, the spin-parity of the states at 2.875, 3.951, and 4.453 MeV have been predicted to be 1/2-, 3/2-, and either 1/2- or 1/2+, respectively. aps.orgresearchgate.net Furthermore, confirmations for the spin-parity of the 2.850, 3.889, and 4.606 MeV states have been provided by these calculations. aps.orgresearchgate.net

Below is an interactive data table that compares experimentally determined energy levels with those obtained from shell model calculations.

Level (Jπ)	Experimental Energy (MeV) researchgate.net	Calculated Energy (MeV) researchgate.net
(3/2)-	2.875	2.875
(3/2)-	3.951	3.951
(1/2)- or (1/2)+	4.453	4.453
Confirmed (1/2)+	2.850	2.850
Confirmed (3/2)+	3.889	3.889
Confirmed (1/2)-	4.606	4.606

Spectroscopic Properties of Excited States

Theoretical investigations extend beyond energy levels to the spectroscopic properties of 47Ca's excited states. aps.orgarxiv.org These properties, such as electromagnetic transition probabilities and spectroscopic factors, provide a more detailed test of the nuclear wave functions generated by the shell model. aps.orgmpg.de

Shell-model calculations have been employed to study the spectroscopic properties of both 46,47K and 46,47Ca. nsf.govaps.org These theoretical results are then compared with experimental data to refine the models. nsf.govaps.org For example, studies on the β-decay of 47K into 47Ca have provided a wealth of experimental data, including the identification of 48 new transitions and new spin and parity assignments for eight excited states in 47Ca, which serve as benchmarks for theoretical calculations. arxiv.org

Electromagnetic transitions, particularly E2 (electric quadrupole) and M1 (magnetic dipole) transitions, are sensitive probes of the nuclear wave function. mpg.de Theoretical calculations of these transition strengths in neutron-rich calcium isotopes have shown good agreement with experimental data, especially when three-nucleon forces are included in the models. aps.orgmpg.de

Isospin Mixing Studies in Neutron-Rich Calcium Isotopes

Isospin is a quantum number that reflects the symmetry between protons and neutrons in the nucleus. mdpi.com This symmetry is broken by the Coulomb force, which acts only on protons, leading to a phenomenon known as isospin mixing. mdpi.commsu.edu Studying isospin mixing in neutron-rich isotopes like 47Ca is crucial for a complete understanding of nuclear structure. msu.eduarxiv.org

Theoretical models have been developed to account for isospin-breaking interactions within the nuclear shell model. msu.edumsu.edu These models often involve modifying the Coulomb interaction or adding isovector and isotensor terms to the strong nuclear interaction. msu.edumsu.edu The goal is to accurately reproduce experimental observables that are sensitive to isospin mixing, such as the energy differences between mirror nuclei and the properties of isobaric analog states. msu.edu

Time-dependent mean-field theories have been used to study the response of calcium isotopes to charge-exchange excitations, revealing how isospin non-diagonal terms in the mean-field Hamiltonian can lead to charge mixing in the single-particle wave functions. arxiv.org Such studies have indicated an enhancement of low-energy proton emission in neutron-rich isotopes, which is interpreted as a charge oscillation. arxiv.org Furthermore, recent experiments have probed the isospin structure of short-range correlations in calcium isotopes, providing new data to constrain theoretical models of isospin dependence in the nuclear force. researchgate.net

Production Methodologies for Calcium 47 in Research Applications

Reactor-Based Neutron Activation of Enriched Calcium-46

The most established method for producing Calcium-47 (47Ca) involves the neutron irradiation of enriched Calcium-46 (46Ca) targets in a nuclear reactor. rsna.orgiaea.org This process is considered the most promising for yielding 47Ca with reasonable purity. iaea.org

The fundamental nuclear reaction for this production method is the capture of a thermal neutron by a 46Ca nucleus, which then emits a gamma ray (γ) to become 47Ca. This reaction is represented as 46Ca(n,γ)47Ca. mdpi.comencyclopedia.pub This reaction has a relatively high cross-section of 740 millibarns (mb) for thermal neutrons, indicating a good probability of occurrence. mdpi.comresearchgate.net The 47Ca produced then decays with a half-life of 4.54 days to its daughter nuclide, Scandium-47 (B1211842) (47Sc). researchgate.net

The structure of the 47Ca nucleus, populated through this cold-neutron capture reaction, has been a subject of detailed study. High-resolution gamma-ray spectroscopy has been employed to identify new transitions and decay branches in 47Ca, providing valuable data for refining theoretical nuclear models. unimi.it

A significant hurdle in the reactor-based production of 47Ca is the production and cost of the enriched 46Ca target material. iaea.orgmdpi.com Natural calcium consists of six stable isotopes, with 46Ca having a very low natural abundance of only 0.004%. mdpi.comwikipedia.org This scarcity necessitates an enrichment process to increase the concentration of 46Ca in the target material. iaea.org

The process of enriching 46Ca, typically through electromagnetic separation, is technically feasible but has been historically expensive, making the resulting 47Ca almost prohibitively costly for many research applications. iaea.orgmdpi.com For instance, the price of enriched 46Ca material has been cited at approximately 4000 EUR/mg, which makes this production route extremely expensive despite the favorable reaction cross-section. mdpi.comencyclopedia.pub The high cost and low availability of enriched 46Ca have been major limiting factors for its use in biomedical research programs. osti.gov

Recognizing the high cost as a primary obstacle, international efforts have been made to improve the availability and reduce the price of enriched 46Ca. The International Atomic Energy Agency (IAEA) initiated a program to stimulate cheaper production methods. iaea.orgiaea.org This included research into new enrichment techniques, such as electromigration, and encouraging existing producers to enhance their methods. iaea.org

These efforts have led to some success. For example, the Oak Ridge National Laboratory (ORNL) in the USA put additional machines for 46Ca enrichment into operation, which helped to improve the supply. iaea.org Consequently, the price of 47Ca has seen a significant reduction over time, from over $1400 per millicurie to $200 per millicurie, along with an increase in purity. iaea.org This has made 47Ca more accessible for medical diagnosis and research. iaea.org

Accelerator-Based Production Routes

In addition to reactor-based methods, accelerator-based routes offer alternative pathways for producing 47Ca. These methods utilize particle accelerators to induce nuclear reactions that result in the desired isotope.

One accelerator-based method is the photonuclear reaction 48Ca(γ,n)47Ca. mdpi.com In this process, a high-energy photon (gamma ray, γ) strikes a Calcium-48 (48Ca) nucleus, causing the ejection of a neutron (n) and transforming it into 47Ca. mdpi.comresearchgate.net This route is advantageous because 48Ca has a higher natural abundance (0.187%) compared to 46Ca, making the target material less expensive. iaea.org

Electron linear accelerators (linacs) are used to generate the high-energy photons required for this reaction. researchgate.net Studies have investigated the feasibility of this production method using both natural and enriched 48Ca targets. While irradiation of natural calcium targets has been demonstrated, the yields are relatively low. osti.govisotopes.gov Using enriched 48Ca targets significantly increases the production yield of 47Ca. mdpi.comresearchgate.net However, a potential drawback is the relatively short half-life of the parent 47Ca (4.5 days), which limits the shelf life of a potential 47Ca/47Sc generator system. mdpi.comencyclopedia.pub

Table 1: Comparison of Reactor and Accelerator-Based 47Ca Production

Production Route	Nuclear Reaction	Target Isotope	Target Natural Abundance	Key Advantages	Key Challenges
Reactor-Based	46Ca(n,γ)47Ca	46Ca	0.004%	High reaction cross-section (740 mb)	Extremely high cost and scarcity of enriched 46Ca

| Accelerator-Based | 48Ca(γ,n)47Ca | 48Ca | 0.187% | Higher natural abundance of target isotope | Lower yields with natural targets; short half-life of product |

A novel and promising accelerator-based technique is isotope harvesting from the fragmentation of heavy ion beams. msu.edu At facilities like the National Superconducting Cyclotron Laboratory (NSCL) and the future Facility for Rare Isotope Beams (FRIB), high-energy beams of 48Ca are used for nuclear physics experiments. msu.edu A significant portion of this primary beam passes through the experimental target unreacted. msu.edu

This unreacted beam can be stopped in a water-filled beam dump, where the 48Ca ions interact with the water molecules, leading to fragmentation reactions that produce a variety of isotopes, including 47Ca. msu.edunih.gov This "isotope harvesting" method allows for the production of 47Ca as a byproduct of ongoing experiments, without requiring dedicated beam time or additional enriched 48Ca material. nih.govacs.org

Research has demonstrated the feasibility of this approach, with experiments at the NSCL using a 140 MeV/nucleon 48Ca beam successfully producing and collecting 47Ca. nih.govisotopes.gov A measured production rate of 0.020 ± 0.004 47Ca nuclei per incoming 48Ca particle has been reported. nih.govisotopes.gov It is predicted that this method could yield significant quantities of 47Ca, with projections of gigabecquerel (GBq) amounts from a typical experiment at NSCL and even terabecquerel (TBq) quantities at the higher intensity FRIB. nih.govacs.org This method also offers the advantage of producing 47Ca that can be used to generate high-purity 47Sc. msu.edu

Table 2: Compound Names Mentioned

Compound Name
Calcium-40	40Ca
Calcium-45	45Ca
Calcium-46	46Ca
Calcium-47	47Ca
Calcium-48	48Ca
Scandium-47	47Sc
Scandium-48	48Sc
Titanium-47	47Ti

Isotope Harvesting from Heavy Ion Beams (e.g., 48Ca Fragmentation)

Measured Production Rates and Efficiencies in Research Facilities

The production of Calcium-47 (⁴⁷Ca) for research applications is pursued through various nuclear reactions, with production rates and efficiencies being key metrics for assessing the feasibility of each method.

One notable method involves the irradiation of a ⁴⁸Ca beam on a flowing-water target. In an experiment at the National Superconducting Cyclotron Laboratory (NSCL), a 140 MeV/nucleon ⁴⁸Ca beam was used to produce ⁴⁷Ca. This resulted in a measured production rate of 0.020 ± 0.004 ⁴⁷Ca nuclei per incoming ⁴⁸Ca particle, which can be considered a 2.0 ± 0.4% conversion rate. nih.gov The total activity of ⁴⁷Ca produced and decay-corrected to the end of an 8.5-hour irradiation was 3.7 ± 0.7 MBq (100 ± 20 μCi). acs.org It is projected that with a higher intensity 140 MeV/nucleon 80 pnA ⁴⁸Ca beam over a 120-hour irradiation, approximately 4.8 GBq (130 mCi) of ⁴⁷Ca could be produced. acs.org

Another production route is the photonuclear reaction ⁴⁸Ca(γ,n)⁴⁷Ca. isotopes.goviaea.org This method has been investigated using electron linear accelerators (eLINACs). researchgate.net Simulations and experiments have been conducted with varying electron beam energies. isotopes.govresearchgate.net For instance, irradiating natural CaCO₃ targets with incident electron energies of 30, 35, and 40 MeV has been explored. isotopes.gov The production yield for ⁴⁷Ca increases with energy up to about 40 MeV. nipne.ro One study reported a measured physical yield of 134.68 MBq/mA·h of ⁴⁷Sc (from ⁴⁷Ca decay) during a 5-hour irradiation of a 22.5 g natural calcium target at 39 MeV. osti.gov It has been shown that irradiating enriched targets with a 40 MeV, 1 mA beam can result in activities of tens of MBq g⁻¹ of ⁴⁷Sc. researchgate.net

The ⁴⁶Ca(n,γ)⁴⁷Ca reaction using thermal neutrons in a nuclear reactor is another significant production pathway. iaea.orgnih.gov While the thermal neutron cross-section is relatively high at 0.74 barn, the low natural abundance of ⁴⁶Ca (0.004%) necessitates the use of expensive enriched targets. iaea.orgresearchgate.net In one instance, irradiating 48.5 mg of 5.2% enriched [⁴⁶Ca]CaCO₃ for 150 hours yielded around 700 MBq of ⁴⁷Ca. iaea.org Another study reported the production of up to 2 GBq of ⁴⁷Sc (from ⁴⁷Ca decay) via this method using enriched ⁴⁶Ca targets. nih.govnih.gov

The cyclotron production of ⁴⁷Ca via the ⁴⁸Ca(p,x)⁴⁷Ca reaction has also been investigated. iaea.org Irradiation of a 69.2% enriched ⁴⁸Ca target in the form of CaCO₃ mixed with graphite (B72142) in the energy range of 60 → 13 MeV was performed. iaea.org The recalculated thick target yield for ⁴⁷Ca on a 97.1% enriched ⁴⁸Ca target is 140(11) MBq/μAh. iaea.org This suggests that a 24-hour irradiation with a 30 μA current could produce 94 GBq of ⁴⁷Ca. iaea.org

Characterization of Co-produced Radionuclides and Stable Impurities

A critical aspect of ⁴⁷Ca production is the identification and quantification of co-produced radionuclidic and stable impurities, which can affect the purity of the final product.

In the production of ⁴⁷Ca via a ⁴⁸Ca beam on a water target, co-produced radionuclides include isotopes of beryllium, sodium, magnesium, and potassium, such as ⁷Be, ²⁴Na, ²⁸Mg, and ⁴³/⁴⁴K. nih.gov These are eluted during the purification process. nih.gov Stable elemental analysis using inductively coupled plasma-optical emission spectrometry (ICP-OES) identified low levels of stable ions in the final purified ⁴⁷Ca solution. isotopes.govnih.gov The primary stable ion observed was calcium, which is expected to follow the same chemical behavior as ⁴⁷Ca. acs.org

For the photonuclear production route ⁴⁸Ca(γ,n)⁴⁷Ca, irradiating at energies above 20 MeV can open additional reaction channels, leading to a reduction in the specific activity of ⁴⁷Ca. nipne.ro

When producing ⁴⁷Sc via the decay of ⁴⁷Ca, the presence of other scandium isotopes is a major concern. acs.org For instance, in the ⁴⁸Ca(p,2n)⁴⁷Sc reaction, ⁴⁸Sc and ⁴⁶Sc are notable impurities. researchgate.net The ⁴⁸Ca(p,n)⁴⁸Sc reaction produces ⁴⁸Sc, while the ⁴⁸Ca(p,3n)⁴⁶Sc reaction produces ⁴⁶Sc. d-nb.info In one experiment, the ⁴⁸Sc impurity was 14.7% at the end of bombardment (EOB), decreasing to 7.4% after 80.38 hours. d-nb.info The ratio of ⁴⁶Sc to ⁴⁷Sc was only 0.2% at EOB. d-nb.info Using proton energies below 30-35 MeV can help minimize the co-production of ⁴⁶Sc and ⁴⁸Sc. osti.gov

In the neutron irradiation of calcium targets, various radiocontaminants can be generated. iaea.org The most significant are the longer-lived scandium isotopes ⁴⁶Sc and ⁴⁸Sc, which emit high-energy gamma rays. acs.orgiaea.org Production via the ⁴⁶Ca(n,γ)⁴⁷Ca reaction has been shown to produce a product with higher radionuclidic purity compared to the ⁴⁷Ti(n,p)⁴⁷Sc route. nih.govnih.gov

Quality Control of Produced Calcium-47 for Research Purity

Ensuring the purity of ⁴⁷Ca is paramount for its use in research applications. This involves rigorous quality control measures to remove co-produced radionuclides and stable impurities.

Several separation and purification techniques have been developed. For ⁴⁷Ca produced via the ⁴⁸Ca beam on a water target, the collected radioactive cations are purified using methods such as DGA extraction chromatography and cation-exchange resins. nih.govisotopes.govnih.gov Three specific methods have been optimized: (1) DGA extraction chromatography resin with nitric acid (HNO₃) and hydrochloric acid (HCl), (2) AG MP-50 cation-exchange resin with an increasing HCl concentration gradient, and (3) AG MP-50 cation-exchange resin with a methanolic HCl gradient. nih.govisotopes.govnih.gov These methods have demonstrated a separation yield of ≥99 ± 2% for ⁴⁷Ca with 100% radionuclidic purity within the limits of detection for High-Purity Germanium (HPGe) measurements. isotopes.govnih.gov

The purity of the final product is assessed using various analytical techniques. Gamma-ray spectroscopy with HPGe detectors is used to identify and quantify radionuclides based on their characteristic gamma-ray emissions. nih.govacs.org For ⁴⁷Ca, peaks at 489.2 keV, 807.9 keV, and 1297.1 keV are typically used for quantification. nih.gov Inductively coupled plasma-optical emission spectrometry (ICP-OES) is employed to determine the levels of stable elemental impurities. isotopes.govnih.gov

In the context of producing ⁴⁷Sc from the decay of ⁴⁷Ca, the separation of the daughter nuclide from the parent is a key quality control step. Liquid-liquid extraction and extraction chromatography are common methods. For example, Eichrom DGA resin has been used to isolate ⁴⁷Sc from dissolved CaCO₃ targets. isotopes.gov The separation of ⁴⁷Sc from ⁴⁷Ca has been achieved with a purity of 99.9% and a high yield of 99.2%. mdpi.com The radionuclidic purity of the separated ⁴⁷Sc is a critical parameter, with values greater than 99.99% being achieved from ⁴⁷Ca produced via the ⁴⁶Ca(n,γ) reaction. nih.govnih.gov

The chemical purity is also assessed, for instance, by checking the concentration of the target material (e.g., Ca²⁺) in the final scandium product, which should be very low (e.g., less than 1 ppm). d-nb.info

Radiochemical Separation and Purification Techniques for Calcium 47 and Its Daughter Scandium 47

Separation of Calcium-47 from Irradiated Target Materials

The initial step in obtaining ⁴⁷Sc often involves the production and purification of its parent, ⁴⁷Ca. One method involves the irradiation of a ⁴⁸Ca target. For instance, a 140 MeV/nucleon ⁴⁸Ca²⁰⁺ beam can be used to irradiate a flowing-water target. acs.orgacs.orgisotopes.govnih.govnih.gov In such a system, radioactive cationic products, including ⁴⁷Ca, are collected from the water using a cation-exchange resin like AG 50W-X8. acs.orgnih.gov The collected ⁴⁷Ca can then be eluted from the resin using nitric acid (HNO₃). nih.gov

Following collection, ⁴⁷Ca must be purified from other co-produced radionuclides. Several methods have been optimized for this purpose, including:

DGA (N,N,N',N'-tetra-n-octyldiglycolamide) extraction chromatography resin using nitric acid and hydrochloric acid (HCl). acs.orgacs.orgisotopes.govnih.govisotopes.gov

AG MP-50 cation-exchange resin with an increasing concentration gradient of HCl. acs.orgacs.orgisotopes.govnih.govisotopes.gov

AG MP-50 cation-exchange resin with a methanolic HCl gradient. acs.orgacs.orgisotopes.govnih.govisotopes.gov

These methods have demonstrated high separation yields for ⁴⁷Ca, achieving ≥99 ± 2% with 100% radionuclidic purity within the limits of detection. acs.orgacs.orgisotopes.govnih.gov For example, after irradiation of an enriched ⁴⁶Ca target, the resulting ⁴⁷Ca can be separated to a high radionuclidic purity of over 99.99%. nih.govresearchgate.net

Another production route for ⁴⁷Ca is through the thermal neutron irradiation of enriched ⁴⁶Ca targets via the ⁴⁶Ca(n,γ)⁴⁷Ca reaction. nih.govmdpi.comsnmjournals.orgnih.gov This method can yield up to 2 GBq of ⁴⁷Sc after the decay of ⁴⁷Ca. nih.govresearchgate.net The irradiated target, often in the form of calcium carbonate (CaCO₃), is typically dissolved in HCl to prepare it for the separation of the in-grown ⁴⁷Sc. d-nb.info

Pseudogenerator Systems: Separation of Scandium-47 (B1211842) from Calcium-47

The decay of ⁴⁷Ca (with a half-life of 4.54 days) to ⁴⁷Sc (half-life of 3.35 days) forms the basis of a ⁴⁷Ca/⁴⁷Sc "pseudogenerator" system. nih.govsnmjournals.orgprismap.eusnmjournals.orgsnmjournals.org This system allows for the repeated separation of the daughter nuclide, ⁴⁷Sc, from the parent, ⁴⁷Ca. nih.govresearchgate.netprismap.eusnmjournals.orgsnmjournals.org

The principle of a radionuclide generator relies on the differing chemical properties of the parent and daughter isotopes, which allows for their separation. In the ⁴⁷Ca/⁴⁷Sc system, ⁴⁷Ca is immobilized on a solid support or remains in a solution from which the in-grown ⁴⁷Sc can be selectively eluted. mdpi.comencyclopedia.pub The half-life of ⁴⁷Ca is long enough to permit transport and several elutions of ⁴⁷Sc before the parent activity decays significantly. snmjournals.org After separation, the ⁴⁷Sc activity will build up again in the generator, reaching a theoretical maximum after approximately 5.6 days of decay. msu.edu This allows for a continuous supply of ⁴⁷Sc over a period of time. nih.govprismap.eusnmjournals.orgsnmjournals.org

Ion exchange chromatography is a widely used technique for the separation of ⁴⁷Sc from ⁴⁷Ca.

AG MP-50 Resin: This cation exchange resin has been effectively used in the purification of ⁴⁷Sc. iaea.orgnih.govresearchgate.netd-nb.info For instance, a procedure using AG MP-50 and CM resin columns can isolate ⁴⁷Sc from irradiated vanadium targets, removing contaminants like vanadium and co-produced chromium-51 (B80572) with a recovery of 72 ± 2.1%. nih.govresearchgate.net In another application, after dissolving an irradiated titanium target, AG MP-50 resin can be used to separate ⁴⁷Sc. akjournals.comosti.gov

Zirconium Vanadate (B1173111) (ZrV) Gel: This inorganic ion exchanger has shown high selectivity for ⁴⁷Sc over ⁴⁷Ca. mdpi.comekb.egiaea.orgresearchgate.netresearchgate.netscinito.ai Studies using a batch technique determined the distribution coefficients (Kd) of ⁴⁷Sc(III) and ⁴⁷Ca(II) ions in the presence of HCl or HNO₃. ekb.egscinito.ai It was found that scandium ions are strongly adsorbed by the ZrV matrix from dilute HNO₃ or HCl solutions (0.001–0.01M), while calcium is weakly adsorbed. mdpi.com A chromatographic column packed with ZrV gel can then be used to separate ⁴⁷Sc. ekb.egiaea.orgresearchgate.netscinito.ai Elution with a mixture of 60% acetone (B3395972) and 0.2 M HCl can achieve a maximum elution yield of 88 ± 2.2% for ⁴⁷Sc. ekb.egresearchgate.net The proposed mechanism involves the sorption of Sc(III) onto the ZrV matrix, followed by its elution with the acetone-HCl mixture. mdpi.comresearchgate.net

Table 1: Comparison of Ion Exchangers for ⁴⁷Sc Separation

Ion Exchanger	Eluent	⁴⁷Sc Elution Yield (%)	Radionuclidic Purity (%)	Radiochemical Purity (%)	Calcium Impurity (ppm)	Reference
Zirconium Vanadate (ZrV) Gel	60% acetone-0.2 M HCl	88 ± 2.2	>99.98 ± 0.001	99.9 ± 0.09	<0.05	ekb.egresearchgate.net
P (AA-AN)-NPs CuO Composite	1 M HCl	78 ± 1.2	-	-	-	nih.gov
AG MP-50 & CM Resins	-	72 ± 2.1	99.5 ± 0.2	-	-	nih.govresearchgate.net

Extraction chromatography is another powerful method for separating ⁴⁷Sc from ⁴⁷Ca.

DGA (N,N,N',N'-tetra-n-octyldiglycolamide) Resin: This resin exhibits a high affinity for scandium. eichrom.comtriskem-international.comlanl.govmountainscholar.orgresearchgate.net In a semi-automated process, an irradiated calcium target dissolved in 3 M HCl is loaded onto a DGA column, which adsorbs the ⁴⁷Sc(III) while the ⁴⁷Ca passes through. snmjournals.orgresearchgate.net The ⁴⁷Sc can then be eluted with 0.1 M HCl. snmjournals.org This method can achieve a separation yield of 80% in about 10 minutes. snmjournals.orgresearchgate.net DGA resin is also effective in separating ⁴⁷Sc from irradiated titanium targets. eichrom.comresearchgate.net Following dissolution in concentrated HCl, ⁴⁷Sc can be selectively extracted with DGA resin, and after rinsing to remove impurities, it can be recovered with dilute HCl. eichrom.com

For research and particularly for labeling of pharmaceutical compounds, achieving high radiochemical and radionuclidic purity of ⁴⁷Sc is crucial. nih.govresearchgate.netekb.egresearchgate.net

Radiochemical Purity: This refers to the proportion of the radionuclide present in the desired chemical form. For ⁴⁷Sc, this is typically as Sc³⁺. The radiochemical purity of separated ⁴⁷Sc can be very high, for example, 99.9 ± 0.09% has been achieved using a zirconium vanadate gel. ekb.egresearchgate.net The quality of the ⁴⁷Sc is often confirmed by its ability to be used in radiolabeling, with a radiochemical purity of the labeled compound of at least 98-99% being a common requirement. iaea.org

Radionuclidic Purity: This is the proportion of the total radioactivity that is present as the desired radionuclide, ⁴⁷Sc. High radionuclidic purity is essential to minimize radiation dose from unwanted radioisotopes. The production of ⁴⁷Sc via the decay of ⁴⁷Ca from an enriched ⁴⁶Ca target generally results in very high radionuclidic purity, often exceeding 99.99%. nih.govresearchgate.net In contrast, production from irradiated titanium targets can lead to lower radionuclidic purity. nih.govresearchgate.net Separation methods play a key role in enhancing this purity. For example, using a second DGA column in the separation process can increase the radionuclidic purity of ⁴⁷Sc to 99.99 ± 0.03%. nih.gov Separations using zirconium vanadate gel have also yielded radionuclidic purity greater than 99.98%. ekb.egresearchgate.net

The final ⁴⁷Sc product is often a solution of Scandium chloride (ScCl₃). prismap.euiaea.org The concentration of calcium ion impurities in the final product is also a critical quality parameter, with levels as low as <0.05 ppm being achievable. ekb.egresearchgate.net

Analytical and Measurement Methodologies for Calcium 47

Gamma-Ray Spectrometry for Quantification and Purity Assessment

Gamma-ray spectrometry is a cornerstone for the analysis of Ca-47. This non-destructive technique identifies and quantifies radionuclides by measuring the characteristic gamma rays they emit upon decay. Ca-47 decays to Scandium-47 (B1211842) (Sc-47), which in turn decays to stable Titanium-47. oup.com The decay of Ca-47 is accompanied by the emission of gamma rays at several distinct energies, most prominently at 1297.1 keV. oup.comnih.gov Other characteristic gamma rays are found at energies of 489.2 keV and 807.9 keV. nih.gov By detecting and analyzing these gamma rays, the activity and radionuclidic purity of a Ca-47 sample can be accurately determined. nih.gov

Key Gamma-Ray Emissions for Calcium-47 Quantification

Energy (keV)	Branching Ratio (%)
1297.1	75.0 ± 0.5
807.9	7.11 ± 0.05
489.2	7.17 ± 0.05

Data sourced from recent measurements providing updated precision. arxiv.org

For high-resolution gamma-ray spectrometry, High-Purity Germanium (HPGe) detectors are the instruments of choice. arxiv.orgnih.gov These semiconductor detectors offer superior energy resolution compared to other types of gamma detectors, allowing for the precise identification and quantification of gamma-emitting isotopes, even in complex mixtures. core.ac.uk The high resolution of HPGe detectors is crucial for separating the characteristic gamma peaks of Ca-47 from those of its daughter nuclide, Sc-47 (which emits a gamma ray at 159.4 keV), and other potential radionuclidic impurities. nih.govresearchgate.net This capability is essential for assessing the radionuclidic purity of the Ca-47 preparation. ekb.eg The quantification of Ca-47 activity is achieved by integrating the counts within the full-energy peaks of its characteristic gamma rays and applying corrections for detector efficiency, geometry, and gamma-ray branching ratios. nih.gov

Sodium Iodide (NaI) scintillation detectors, often activated with thallium (NaI(Tl)), represent another important tool for gamma-ray detection. core.ac.ukluxiumsolutions.com While their energy resolution is lower than that of HPGe detectors, NaI scintillators offer high detection efficiency, making them suitable for a variety of applications, including whole-body counting and preliminary sample screening. rsna.orgnrc.govdouglas-scott-mcgregor.com In the context of Ca-47 analysis, a NaI detector can be used to measure the prominent 1.3 MeV gamma ray. oup.comrsna.org However, due to its broader energy resolution, it may be more challenging to resolve the Ca-47 peaks from the Compton scatter continuum and from gamma rays of other radionuclides present in the sample. rsna.org

To enhance the specificity of measurements, especially when using lower-resolution detectors like NaI scintillators, differential filtration techniques can be employed. This method involves using absorbers, such as lead filters, to selectively attenuate gamma rays based on their energy. europa.eu For instance, a lead filter of a specific thickness can be used to absorb the lower-energy gamma rays from the daughter Sc-47 (159.4 keV) more effectively than the high-energy 1.3 MeV gamma rays from Ca-47. rsna.org This helps to isolate the Ca-47 signal and improve the accuracy of its quantification in the presence of its decay products. oup.com This technique is particularly useful in experimental setups where the use of a high-resolution spectrometer is not feasible.

Beta Particle Detection Methods in Research Settings

In addition to its gamma emissions, Ca-47 is a beta emitter, decaying via the emission of beta particles (electrons) with maximum energies of 0.67 MeV and 1.98 MeV. oxfordreference.com Liquid Scintillation Counting (LSC) is a common and highly efficient method for detecting these beta particles. arxiv.orgmissouri.edu In LSC, the radioactive sample is mixed with a liquid scintillation cocktail. The beta particles emitted by Ca-47 interact with the scintillator molecules, producing flashes of light that are detected by photomultiplier tubes. LSC is particularly useful for measuring the total beta activity of a sample and can be used to determine the half-lives of both Ca-47 and its daughter Sc-47. arxiv.org

Spectroscopic Analysis of Stable Ions in Calcium-47 Preparations (e.g., Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES))

The production and purification of Ca-47 can introduce stable, non-radioactive ionic impurities. It is crucial to identify and quantify these impurities as they can interfere with subsequent applications. Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) is a powerful technique for this purpose. nih.govekb.egwisc.edu ICP-OES can determine the concentration of a wide range of elements, including stable calcium, with high sensitivity and accuracy. fssai.gov.inscirp.org In this method, the sample is introduced into a high-temperature argon plasma, which excites the atoms of the elements present. wisc.edu As the excited atoms relax, they emit light at characteristic wavelengths, which are then detected. wisc.edu This allows for the determination of the elemental composition of the Ca-47 preparation, ensuring its chemical purity. nih.govekb.eg

Whole-Body Counting Apparatus in Preclinical Research

In preclinical studies investigating calcium metabolism and bone formation, whole-body counters are employed to measure the retention and distribution of Ca-47 in vivo. nih.govsnmjournals.org These systems typically consist of an array of sensitive radiation detectors, such as NaI scintillators, housed in a heavily shielded chamber to reduce background radiation. medicaljournalssweden.se After administration of Ca-47, the subject is placed within the counter, and the emitted gamma rays are measured over time. researchgate.net This non-invasive technique allows researchers to track the uptake, distribution, and clearance of Ca-47 throughout the body, providing valuable data for kinetic modeling of calcium metabolism. medicaljournalssweden.se

Research Applications of Calcium 47 As a Radiotracer

Applications in Biomedical and Biological Research (Preclinical and Basic Science Focus)

The distinct characteristics of Calcium-47 make it the isotope of choice for numerous applications in preclinical and basic science research, offering insights into calcium metabolism and dynamics that are not as readily achievable with other calcium isotopes like Calcium-45. iaea.org Its use in animal models and in vitro systems has been instrumental in advancing the understanding of fundamental biological processes.

Calcium-47 is a critical tool for elucidating the intricacies of calcium metabolism. environmentalpollutioncenters.org Its application in animal models and in vitro systems allows researchers to trace the pathways of calcium as it is absorbed, distributed, utilized in bone, and eventually excreted.

Calcium-47 has been extensively used to study the rate and mechanisms of calcium absorption from the gastrointestinal tract. nih.gov By administering Ca-47 orally to animal models, scientists can track its appearance in the bloodstream and various tissues over time, providing a quantitative measure of intestinal calcium transport.

Kinetics of Absorption: Studies using Ca-47 have characterized the kinetics of calcium absorption, revealing an initial delay phase followed by a peak absorption rate and subsequent completion of the process. For instance, research has shown a maximal absorption rate occurring 40-60 minutes after ingestion, with 95% of absorption completed within 2.5 hours. nih.gov

Regional Absorption: The duodenum has been identified as the region with the highest rate of calcium absorption per unit length in normal subjects. nih.gov

Factors Influencing Absorption: The influence of various factors on calcium absorption has been investigated using Ca-47. These include dietary calcium levels, the presence of other nutrients, and hormonal regulation. nih.gov For example, studies have demonstrated that vitamin D enhances calcium absorption. nih.gov

Key Findings in Calcium Absorption Kinetics Using Calcium-47

Parameter	Finding	Supporting Evidence
Maximal Absorption Rate	40-60 minutes post-ingestion	Kinetic modeling of serum radioactivity after oral Ca-47 administration. nih.gov
Completion of Absorption	95% absorbed within 2.5 hours	Analysis of forearm radioactivity following oral Ca-47 intake. nih.gov
Primary Absorption Site	Duodenum exhibits the greatest absorption rate per unit length.	Direct administration of Ca-47 to different gut segments. nih.gov

The process of bone turnover, involving the continuous resorption of old bone and formation of new bone, is fundamental to skeletal health. Calcium-47 has proven invaluable in studying these dynamics in preclinical models.

Measuring Bone Turnover: By tracking the uptake and release of Ca-47 from the skeleton, researchers can quantify the rates of bone formation and resorption. oup.com

Animal Models of Osteoporosis: In animal models of osteoporosis, such as ovariectomized rats, Ca-47 has been used to assess changes in bone turnover. These studies have shown that estrogen deficiency leads to an increase in bone resorption. nih.govecmjournal.org

Effects of Diet: The impact of dietary factors on bone turnover has also been investigated. For instance, studies in sheep have explored how diets varying in calcium content affect bone mineral metabolism. scielo.br

Preclinical Studies of Bone Turnover with Calcium-47

Animal Model	Condition	Key Finding with Ca-47
Rat	Ovariectomy (model for postmenopausal osteoporosis)	Increased rate of bone resorption. nih.gov
Sheep	Dietary calcium deficiency	Alterations in bone mineral metabolism. scielo.br
Dog	Metabolic bone disease	Changes in bone remodeling dynamics. researchgate.net

Maintaining a stable concentration of calcium in the blood and extracellular fluid, known as calcium homeostasis, is vital for numerous physiological functions. wfsahq.org Calcium-47 is used to investigate the complex hormonal and cellular mechanisms that regulate calcium balance.

Hormonal Regulation: The roles of parathyroid hormone (PTH), vitamin D, and calcitonin in controlling calcium levels are studied using Ca-47. nih.govnih.gov For example, research has shown that PTH increases the release of calcium from bone and its reabsorption by the kidneys. wfsahq.org

Calcium-Sensing Receptor: The function of the calcium-sensing receptor, which detects changes in blood calcium levels, has been explored in research models. wfsahq.org

Cellular Transport: At the cellular level, Ca-47 helps to elucidate the mechanisms of calcium transport across membranes in tissues like the intestine, kidney, and bone.

Calcium ions are crucial intracellular messengers that regulate a wide array of cellular processes. nih.govscholarpedia.org While direct imaging of Ca-47 at the subcellular level is not typical, its use in cellular systems provides valuable data on calcium fluxes and dynamics.

Calcium Influx and Efflux: In vitro studies with cultured cells utilize Ca-47 to measure the rates of calcium entry into and exit from the cell. mdpi.com

Intracellular Calcium Stores: The release of calcium from intracellular stores, such as the endoplasmic reticulum, can be investigated by monitoring the movement of Ca-47. plos.org

Mathematical Modeling: Data obtained from Ca-47 tracer studies are often used to develop and validate mathematical models of intracellular calcium dynamics, providing a deeper understanding of the complex feedback loops and oscillations that govern calcium signaling. mdpi.combiorxiv.org

Calcium-47 is a powerful tool for assessing the rate of new bone formation (accretion) and for detecting and monitoring the activity of bone lesions in animal models. nih.gov

Bone Accretion Rates: The rate at which Ca-47 is incorporated into the skeleton provides a direct measure of bone accretion. This is particularly useful in studies of bone growth and development, as well as in evaluating the efficacy of potential therapies for bone loss. nih.gov

Detection of Bone Lesions: Areas of increased bone turnover, such as fractures, infections, or tumors, exhibit higher uptake of Ca-47. This allows for the early detection and localization of these lesions. rsna.org

Monitoring Treatment Response: In preclinical studies, the change in Ca-47 uptake in bone lesions over time can be used to assess the response to therapeutic interventions, such as radiation therapy for bone metastases. nih.gov For instance, a decrease in Ca-47 accumulation can indicate successful treatment.

Applications of Calcium-47 in Preclinical Bone Lesion Assessment

Application	Animal Model	Measurement	Significance
Early Detection of Metastases	Mouse models of cancer	Localized increase in Ca-47 uptake	Allows for earlier diagnosis than traditional imaging. snmjournals.org
Evaluation of Fracture Healing	Rat models with induced fractures	Rate of Ca-47 accumulation at the fracture site	Provides a quantitative measure of the healing process.
Assessment of Osteomyelitis	Rabbit models of bone infection	Intensity of Ca-47 signal in the affected bone	Helps to determine the extent and activity of the infection.

Investigations of Calcium Metabolism in Animal Models and In Vitro Systems

Applications in Environmental and Material Science Research

The ability to track the movement of calcium ions is crucial for understanding and mitigating industrial and environmental challenges. Ca-47 serves as a powerful tool in this domain, allowing for the precise monitoring of calcium-related processes in complex systems.

Tracing Calcium Carbonate Precipitation and Scale Formation in Porous Media Research

The formation of calcium carbonate scale in porous media, such as in geological formations relevant to the oilfield, geothermal, and desalination industries, is a significant operational issue. Research utilizing Ca-47 as a radiotracer has provided critical insights into the dynamics of this process. In a series of experiments, Ca-47 was used to monitor the precipitation of calcium carbonate in sandpacks, which simulate porous geological media. researchgate.net

This radiotracer technique allows for the real-time, on-line measurement of scale deposition. By mixing solutions containing calcium (spiked with Ca-47) and bicarbonate at the entrance to a sandpack, researchers can continuously monitor the formation of scale along the medium using gamma detectors. researchgate.net This method has proven successful for studying the induction time of scaling and the profile of scale deposition. researchgate.net Key findings from these studies include the influence of various factors on scale formation, as detailed in the table below.

Investigated Parameter	Influence on Calcium Carbonate Scaling
Saturation Ratio	Governs the thermodynamic driving force for precipitation.
Temperature	Affects reaction kinetics and the induction time for precipitation. researchgate.net
Flow Velocity	Influences the transport of reactants and the residence time within the porous medium. researchgate.net
Presence of Mg²⁺ ions	Can inhibit or alter the crystal structure of the forming scale. researchgate.net
Packing Material	The type of substrate within the porous medium affects nucleation and growth sites. researchgate.net

This table summarizes parameters studied using Calcium-47 to understand scale formation in porous media.

The use of Ca-47 tracer technology provides a fast response to scaling events and is a valuable tool for dynamic investigations of scaling mechanisms in any flowing system within porous media. researchgate.net

Characterization of Geochemical Processes in Research Environments

The same radiotracer methodology used to study industrial scale formation is directly applicable to the characterization of fundamental geochemical processes. By tracing the movement and deposition of Ca-47, scientists can investigate the kinetics of calcium carbonate precipitation, a key process in a variety of natural systems. researchgate.net This includes understanding how minerals form and transform within sediments and geological formations.

The ability to generate large datasets of relative scaling rates as a function of position and time allows for the development and validation of thermodynamic models that predict mineral behavior. researchgate.net This research provides a clearer picture of calcium cycling and carbonate mineral diagenesis in the environment. psu.edu While stable calcium isotopes are also used for this purpose, radioactive tracers like Ca-47 offer a dynamic, real-time perspective on these processes. psu.edumdpi.com

Methodological Development for Environmental Tracing with Radiotracers

The research into scale formation has also driven the refinement of radiotracer techniques for environmental studies. A significant development is an improved method for the continuous, on-line measurement of calcite scaling rates in porous media, even at very low saturation ratios, based on the Ca-47 radiotracer. researchgate.net This technique utilizes sensitive gamma detectors to measure precipitation by detecting the gamma rays emitted from Ca-47. researchgate.net

To achieve sufficient counting statistics, especially in experiments with low saturation ratios, the methodology has been enhanced by using calcium isotopically enriched in Calcium-46 for the production of Ca-47. researchgate.net This increases the specific activity of the resulting Ca-47, making the detection of minute amounts of precipitation more feasible. The development of such sensitive and real-time monitoring tools is crucial for expanding the use of radiotracers in environmental science, where processes can be slow and concentrations low. researchgate.netqub.ac.uk

Role in Nuclear Medicine Research and Radionuclide Development

Calcium-47 plays a pivotal, albeit indirect, role in nuclear medicine. It is not used for direct imaging or therapy but serves as a "parent" radionuclide for the production of Scandium-47 (B1211842) (Sc-47), an isotope with significant potential for cancer therapy.

Production and Preclinical Evaluation of Scandium-47 Radiopharmaceuticals

Scandium-47 is a promising low-energy beta-emitter suitable for targeted radionuclide therapy. It also emits a gamma ray (159 keV) that is suitable for SPECT imaging, allowing for simultaneous treatment and monitoring. iba-radiopharmasolutions.comnih.gov One of the primary production routes for Sc-47 is through the decay of its parent, Ca-47. mdpi.com This is achieved through the ⁴⁶Ca(n,γ)⁴⁷Ca nuclear reaction, where a target of enriched Calcium-46 is irradiated with thermal neutrons in a nuclear reactor to produce Ca-47. mdpi.com The Ca-47 then decays with a half-life of 4.54 days into Sc-47.

This parent-daughter relationship allows for the creation of a ⁴⁷Ca/⁴⁷Sc generator system. mdpi.com In this system, the longer-lived Ca-47 is retained, and the in-grown Sc-47 can be chemically separated and purified for use in radiopharmaceuticals. Research has focused on optimizing the separation of Sc-47 from the calcium target material to achieve high radionuclidic and chemical purity suitable for radiolabeling. Various separation methods have been investigated, with their efficiencies compared across multiple separation cycles.

Separation Method	Initial Separation Yield (%)	Notes
Hydroxide Precipitation	99%	Yield decreased significantly in subsequent separations (54%, 24%, 16%).
UTEVA Resin	Data not specified	Requires acidity adjustment of the final solution.
TBP Resin	Data not specified	Requires acidity adjustment of the final solution.
DGA Resin	Data not specified	Investigated as a method for solid phase extraction chromatography.

This table compares different methods investigated for separating Scandium-47 from Calcium-47.

Preclinical studies have evaluated the therapeutic potential of Sc-47 produced from Ca-47. For example, a ⁴⁷Sc-folate conjugate was tested in mice with folate-receptor-positive ovarian tumors, resulting in a significant increase in median survival compared to untreated controls. mdpi.com

Development of Theranostic Radionuclide Pairs in Animal Models for Research

The concept of "theranostics" involves using radionuclides of the same element for both diagnosis and therapy. This approach ensures that the diagnostic and therapeutic agents have identical chemical and pharmacological profiles. mdpi.com The scandium isotopes are considered an ideal theranostic pair: the positron-emitting isotopes Scandium-43 (Sc-43) and Scandium-44 (Sc-44) can be used for PET imaging, while the beta-emitting Scandium-47 serves as the therapeutic counterpart. nih.govmdpi.comnih.gov

The production of Sc-47 from Ca-47 is a key component of developing this theranostic system. mdpi.com Preclinical research has demonstrated the validity of this concept. A study using a folate-based radiopharmaceutical, cm10, showed the therapeutic efficacy of ⁴⁷Sc-cm10 in tumor-bearing mice. researchgate.net The study resulted in significantly delayed tumor growth and a more than 50% increase in survival time for the treated group compared to controls. This work, combined with previous imaging studies using ⁴⁴Sc-folate, confirms the applicability of the ⁴⁴Sc/⁴⁷Sc pair for PET imaging and subsequent radionuclide therapy. researchgate.net The development of reliable ⁴⁷Ca/⁴⁷Sc generators is seen as a crucial step toward making this theranostic approach a clinical reality. mdpi.com

Future Research Directions and Methodological Advancements for Calcium 47

Innovations in Calcium-47 Production and Enrichment Technologies

The production of Calcium-47 has evolved significantly, driven by the need for higher purity and more cost-effective methods. Initially, the scarcity and high price of Ca-47 were major barriers to its widespread use in research. iaea.org

Production Methods:

Historically, the most common method for producing Ca-47 has been the neutron irradiation of enriched Calcium-46 (⁴⁶Ca) in a nuclear reactor. iaea.orgenvironmentalpollutioncenters.orgosti.gov This process, while effective, is dependent on the availability of enriched ⁴⁶Ca, which has a very low natural abundance of about 0.003%. iaea.org The enrichment of ⁴⁶Ca is a costly and complex process, often utilizing electromagnetic separation techniques. iaea.orgaip.org

Alternative production routes have been and continue to be explored to overcome the limitations of the ⁴⁶Ca pathway. These include:

Photonuclear Reactions: The ⁴⁸Ca(γ,n)⁴⁷Ca reaction is a promising alternative, though it requires enriched ⁴⁸Ca targets. mdpi.comosti.gov

Charged-Particle Induced Reactions: Cyclotron-based production methods, such as the bombardment of ⁴⁶Ca with particles or the transmutation of titanium isotopes, have also been investigated. osti.govsnmjournals.org

Isotope Harvesting: A novel approach involves the use of a flowing-water target in conjunction with a heavy-ion beam, such as ⁴⁸Ca, to produce ⁴⁷Ca. nih.gov This method has demonstrated the feasibility of producing and collecting ⁴⁷Ca with high purity. nih.gov

Enrichment Technologies:

The primary obstacle to affordable Ca-47 production has been the enrichment of the stable isotope ⁴⁶Ca. iaea.org Electromagnetic isotope separation (EMIS) has been the conventional method, but its low throughput and high cost have spurred research into more efficient alternatives. aip.orgufn.ru

Innovations in enrichment technologies include:

Plasma Centrifuges: Research into plasma centrifuges with axial circulation is exploring a more cost-effective process for calcium isotope separation. aip.org

Laser Isotope Separation: Although attempts since the 1970s have yet to yield a positive result, laser separation methods remain an area of interest. aip.orgresearchgate.net

Chemical Exchange Chromatography: This method is considered a desirable option for large-scale production due to its operational simplicity. tandfonline.com

Recoil Effect: Preliminary studies have explored enriching ⁴⁷Ca by capturing recoil atoms from nuclear reactions. tandfonline.com

The development of these innovative production and enrichment technologies has already led to a significant reduction in the price of Ca-47, making it more accessible to the scientific community. iaea.orgiaea.org

Advancements in Radiochemical Separation for Enhanced Purity and Scalability in Research

Achieving high radiochemical and radionuclidic purity is crucial for the application of Calcium-47, particularly in medical research. iaea.org Advancements in separation techniques are focused on improving purity, increasing the scale of production, and ensuring the final product is suitable for sensitive applications.

Several separation methods have been developed and optimized to purify Ca-47 from target materials and co-produced radionuclides. These methods often employ chromatographic techniques:

Extraction Chromatography: DGA (N,N,N',N'-tetra-n-octyldiglycolamide) extraction chromatography has been successfully used to separate Ca-47 with high yield and purity. nih.govacs.orgacs.org

Cation-Exchange Chromatography: AG MP-50 cation-exchange resin has been utilized with various eluents, such as hydrochloric acid (HCl) and methanolic HCl gradients, to achieve excellent separation of Ca-47. nih.govacs.org These methods have demonstrated separation yields of ≥99 ± 2% and 100% radionuclidic purity within detection limits. nih.gov

Other Chromatographic Methods: Researchers have also explored the use of zirconium vanadate (B1173111) gels and other specialized resins for the separation of scandium-47 (B1211842) (a decay product of Ca-47) from calcium targets, which is relevant for the production of ⁴⁷Sc generators. researchgate.netresearchgate.net

The scalability of these separation processes is a key consideration for meeting the increasing demand for Ca-47 in research. The development of automated and efficient separation systems is an ongoing area of focus.

Development of Advanced Detection and Imaging Modalities for Calcium-47 Tracing

The ability to detect and image Calcium-47 within biological systems is fundamental to its utility as a tracer. The gamma rays emitted by Ca-47 allow for its detection externally, which is a significant advantage over other calcium isotopes like Calcium-45. iaea.org

Current and Developing Techniques:

Scintillation Counting: Well-type scintillation counters are commonly used for the radioassay of Ca-47 in blood and urine samples. rsna.org

Gamma Spectroscopy: High-purity germanium (HPGe) detectors are used for precise measurements of Ca-47 activity and to ensure radionuclidic purity. nih.gov

Photoscanning: Early diagnostic studies utilized photoscanning with Ca-47 to detect bone metastases. snmjournals.org This technique has been refined with the development of specialized scanners and collimators to improve image resolution. rsna.orgosti.gov

Single-Photon Emission Computed Tomography (SPECT): The gamma emissions of Ca-47 make it suitable for SPECT imaging, which can provide three-dimensional information about its distribution in the body. osti.gov The decay product of Ca-47, Scandium-47, is also a SPECT isotope. researchgate.net

Calcium Imaging Microscopy: While not directly imaging Ca-47, this broader field uses fluorescent indicators to measure calcium ion concentrations in cells and tissues. wikipedia.org Advances in microscopy techniques like confocal and two-photon microscopy allow for high-resolution imaging of calcium signals in real-time. wikipedia.org

Future advancements in detector technology, such as the development of more sensitive and higher-resolution imaging systems, will further enhance the capabilities of Ca-47 tracing studies.

Expansion of Calcium-47 Applications in Emerging Research Fields

The primary application of Calcium-47 has been in the study of calcium metabolism and bone diseases. iaea.orgenvironmentalpollutioncenters.org Its use as a tracer has provided valuable insights into conditions like rickets, osteomalacia, and bone tumors. iaea.orgontosight.ai However, the unique properties of Ca-47 are leading to its exploration in other research areas.

Emerging Applications:

Theranostics: Ca-47 is the parent isotope of Scandium-47 (⁴⁷Sc), a promising radionuclide for targeted cancer therapy. mdpi.comresearchgate.net The development of ⁴⁷Ca/⁴⁷Sc generators would provide a readily available source of ⁴⁷Sc for theranostic applications, where a diagnostic isotope is paired with a therapeutic isotope of the same element. mdpi.comosti.gov

Coronary Artery Calcification (CAC) Imaging: While current imaging of CAC relies on techniques like CT and intravascular ultrasound, the development of novel radiotracers is an active area of research. nih.govnih.govaimspress.com The principles of calcium tracing with Ca-47 could inform the development of new probes for imaging the active processes of vascular calcification.

Nutritional Studies: Calcium isotopes are used in nutritional studies to measure calcium absorption in humans. aip.org The tracer properties of Ca-47 make it a valuable tool for understanding how dietary factors affect calcium uptake and utilization.

As production becomes more widespread and cost-effective, and as detection methods improve, the applications of Ca-47 are expected to continue to expand into new and exciting areas of biomedical and life sciences research.

Continued Fundamental Nuclear Physics Studies of Calcium Isotopes

The study of calcium isotopes, including Ca-47, contributes significantly to our fundamental understanding of nuclear physics. The calcium isotopic chain, with its "doubly magic" nuclei like ⁴⁰Ca and ⁴⁸Ca, provides a unique laboratory for testing and refining nuclear models. ornl.govhome.cern

Key Research Areas:

Nuclear Structure: Experiments measuring the size and shape of calcium nuclei, including short-lived isotopes, provide crucial data for testing nuclear theories. home.cernmsu.edu Recent measurements of the charge radii of proton-rich calcium isotopes have presented new puzzles for theoretical models. msu.edu

Nuclear Forces: Studies of the magnetic properties and excited states of calcium isotopes, such as the magnetic dipole transition in ⁴⁸Ca, help to elucidate the nature of the strong and weak nuclear forces that govern the behavior of atomic nuclei. ornl.gov

Neutron Skin: Precision measurements of the distribution of protons and neutrons within calcium nuclei, such as the determination of the "neutron skin" thickness in ⁴⁸Ca, have important implications for nuclear structure models and the equation of state of neutron matter, which is relevant to the study of neutron stars. energy.gov

Existence of New Isotopes: The search for and discovery of new, heavy isotopes of calcium, such as ⁵⁹Ca and ⁶⁰Ca, push the boundaries of our knowledge about how many neutrons a nucleus can hold and challenge theoretical predictions of nuclear stability. eurekalert.org

These fundamental studies not only advance our basic scientific knowledge but also have implications for astrophysics, such as understanding nucleosynthesis in supernovae. ornl.gov

Q & A

Q. How is Ca-47 retention measured in patients with calcium metabolism disorders, and what methodological considerations are critical for reproducibility?

Answer: Ca-47 retention is quantified using whole-body radiation detectors to track the isotope's distribution over time. In hyperparathyroidism studies, patients orally ingest 1–3 µCi of Ca-47, and total body retention is measured seven days post-administration. Key methodological steps include:

• Standardizing counting geometry to minimize positional errors .
• Comparing retention percentages across patient cohorts (e.g., hypercalcemic vs. normocalcemic individuals) to establish diagnostic thresholds .
• Validating measurements against serum calcium levels and urinary hydroxyproline excretion for cross-correlation .

Q. What are the advantages of Ca-47 over Sr-85 in detecting early skeletal metastases, and how are scan protocols optimized?

Answer: Ca-47 provides higher sensitivity for detecting sub-radiographic bone lesions due to its preferential incorporation into areas of active calcium turnover. Protocol optimizations include:

• Administering 100 µCi intravenously and performing stationary external counts at 5 hours, 24 hours, and 5 days post-injection to track differential uptake .
• Using digital scans to detect lesions with as little as 2 mg calcium differential between vertebrae, which radiographic methods require 85+ days to resolve .
• Combining Ca-47 scans with radiography to confirm equivocal findings (e.g., distinguishing osteoarthritis from metastases) .

Advanced Research Questions

Q. How can Ca-47 kinetic studies be designed to assess the efficacy of phosphate therapy in hypercalcemic patients with cancer?

Answer: Key experimental design elements include:

• Conducting pre- and post-treatment Ca-47 kinetic analyses to measure bone resorption rates. Hypercalcemic patients typically show reduced resorption post-phosphate therapy, while hypocalcemic patients may exhibit increased resorption .
• Administering tracer doses (50–100 µg) intravenously and collecting sequential serum, urinary, and fecal samples over two weeks to calculate accretion rates (α) and exchangeable calcium pools (ε) .
• Correlating Ca-47 data with urinary hydroxyproline excretion to validate bone turnover changes .

Q. How do researchers address the interference of Sc-47 (daughter isotope of Ca-47) in long-term bone metabolism studies?

Answer:

• Simultaneous radioassays of Ca-47 and Sc-47 in serum, urine, and feces are performed to distinguish their metabolic pathways. Sc-47 excretion is negligible after 24 hours, but its hepatic colloid formation requires liver activity subtraction during bone scans .
• Scintigraphic scans over time show increasing Sc-47/Ca-47 ratios in bone, necessitating decay correction models to isolate Ca-47-specific uptake .
• Chemical state analysis (e.g., ionic vs. colloidal Sc-47) is critical for interpreting renal clearance discrepancies between injected and decay-produced Sc-47 .

Q. What methodological challenges arise when combining tetracycline (Tc) labeling with Ca-47 kinetics to study bone remodeling in metastatic disease?

Answer:

• Synchronizing Tc administration with Ca-47 tracer timing to capture overlapping phases of bone formation (Tc uptake) and resorption (Ca-47 turnover) .
• Resolving conflicting kinetic For example, in diffuse metastases, Tc may indicate suppressed bone formation despite high Ca-47 resorption rates, requiring multivariate regression models .
• Validating findings via histology or serial radiography, as scan-derived data may lack spatial resolution for small lesions .

Methodological & Regulatory Considerations

Q. How should researchers calculate the required Ca-47 dose for experiments considering its 4.5-day half-life, and what decay correction models are recommended?

Answer:

• Use the formula:

  $$\text{Initial activity} = \frac{\text{Required activity at injection}}{(1/2)^{t/t_{1/2}}}$$

  Example: For 10.0 µg needed after 50 hours (t = 2.08 half-lives), order 10.0 µg / 0.225 ≈ 44.4 µg .

• Decay corrections for longitudinal studies (e.g., 14-day retention) must account for Sc-47 buildup and use gamma spectroscopy to isolate Ca-47 counts .

Q. What radiation safety protocols are mandated for Ca-47 handling in clinical research?

Answer:

• Adhere to exempt consignment limits: ≤1.0 × 10¹ Bq/g (2.7 × 10⁻¹⁰ Ci/g) for Ca-47 .
• Whole-body detectors must comply with ≤3.0 × 10⁻⁴ µCi/mL exposure thresholds .
• Document organ-specific uptake (e.g., liver scans for Sc-47) to ensure compliance with cumulative dose limits .

Comparative & Validation Studies

Q. How do Ca-47 retention patterns differ between hyperparathyroidism and idiopathic hypercalciuria, and what statistical thresholds are diagnostically significant?

Answer:

• Hyperparathyroidism patients retain 15–30% more Ca-47 at day 7 compared to normocalcemic controls, while hypercalciuria patients show intermediate retention (10–20%) .
• Diagnostic thresholds are validated using receiver operating characteristic (ROC) curves, with >25% retention specificity for hyperparathyroidism .

Q. What experimental controls are essential when using Ca-47 to validate preclinical models of osteoporosis?

Answer:

• Include sham-operated controls to differentiate disease-driven bone loss from surgical stress.
• Use dual-energy X-ray absorptiometry (DEXA) alongside Ca-47 scans to cross-validate bone mineral density changes .
• Normalize Ca-47 uptake to baseline accretion rates to account for inter-individual variability .